![molecular formula C17H15N3OS2 B2543312 N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide CAS No. 895456-54-9](/img/structure/B2543312.png)
N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide
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Description
N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide is a useful research compound. Its molecular formula is C17H15N3OS2 and its molecular weight is 341.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Researchers have been actively exploring the synthesis of novel derivatives of thiazole and pyridine, including compounds similar to N-(4-(pyridin-4-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide. These compounds have demonstrated promising antimicrobial properties. For instance, a study focused on the synthesis of novel sulphonamide derivatives, including aminothiazole, amino-oxazole, and benzo[d]thiazol-2-ylthio derivatives. These compounds displayed good antimicrobial activity, with some showing high activity against various microbial strains. Computational calculations were also performed to understand the correlation between the experimental and theoretical values, which provided confirmation for the anticipated compounds (Fahim & Ismael, 2019).
Structure-Activity Relationships and Antiproliferative Activity
The structure-activity relationships of derivatives of this compound have been a subject of study, with a focus on their antiproliferative activities. New functionalized pyridine linked thiazole derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. Some compounds have shown promising results, especially against liver carcinoma and breast cancer cells, with IC50 values indicating significant activity. These studies provide valuable insights into the potential therapeutic applications of these compounds (Alqahtani & Bayazeed, 2020).
Insecticidal Activity
Another application area for these derivatives is in the field of agriculture, where their insecticidal properties have been investigated. For example, novel heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their efficacy against the cotton leafworm, Spodoptera littoralis. The research highlights the potential of these compounds as insecticidal agents, contributing to the development of new pesticides (Fadda et al., 2017).
Properties
IUPAC Name |
2-(4-methylphenyl)sulfanyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS2/c1-12-2-4-14(5-3-12)22-11-16(21)20-17-19-15(10-23-17)13-6-8-18-9-7-13/h2-10H,11H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNOKQMWPGJOUHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC(=O)NC2=NC(=CS2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.